molecular formula C19H23N3O4 B5050599 1-[4-(4-nitrophenyl)-1-piperazinyl]-3-phenoxy-2-propanol CAS No. 5333-25-5

1-[4-(4-nitrophenyl)-1-piperazinyl]-3-phenoxy-2-propanol

Cat. No. B5050599
CAS RN: 5333-25-5
M. Wt: 357.4 g/mol
InChI Key: JPJOVOODFZGOBN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“1-[4-(4-nitrophenyl)-1-piperazinyl]-3-phenoxy-2-propanol” is a complex organic compound. It contains a piperazine ring, which is a common feature in many pharmaceuticals and other biologically active compounds . The compound also contains a 4-nitrophenyl group , which is a phenolic compound that has a nitro group at the opposite position of the hydroxyl group on the benzene ring .


Synthesis Analysis

While specific synthesis methods for “1-[4-(4-nitrophenyl)-1-piperazinyl]-3-phenoxy-2-propanol” were not found, there are general methods for synthesizing similar compounds. For instance, 4-nitrophenol can be prepared by nitration of phenol using dilute nitric acid at room temperature . Also, 1-(4-nitrophenyl)piperazine can be synthesized from N, N-two (2-chloroethyl)-4-N-methyl-p-nitroaniline and P-nethoxyaniline .


Molecular Structure Analysis

The molecular structure of “1-[4-(4-nitrophenyl)-1-piperazinyl]-3-phenoxy-2-propanol” would likely be complex due to the presence of multiple functional groups. The 4-nitrophenyl group would contribute to the polarity of the molecule . The piperazine ring could adopt a chair conformation, which is common for six-membered rings .


Physical And Chemical Properties Analysis

The physical and chemical properties of “1-[4-(4-nitrophenyl)-1-piperazinyl]-3-phenoxy-2-propanol” would depend on the specific arrangement of its functional groups. For instance, the presence of a nitro group on the phenyl ring would likely make the compound more polar .

Future Directions

Future research could focus on synthesizing “1-[4-(4-nitrophenyl)-1-piperazinyl]-3-phenoxy-2-propanol” and studying its properties and potential applications. Given the biological activity of many piperazine derivatives, it could have potential uses in medicine or other fields .

properties

IUPAC Name

1-[4-(4-nitrophenyl)piperazin-1-yl]-3-phenoxypropan-2-ol
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H23N3O4/c23-18(15-26-19-4-2-1-3-5-19)14-20-10-12-21(13-11-20)16-6-8-17(9-7-16)22(24)25/h1-9,18,23H,10-15H2
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JPJOVOODFZGOBN-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCN1CC(COC2=CC=CC=C2)O)C3=CC=C(C=C3)[N+](=O)[O-]
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H23N3O4
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID50385692
Record name 1-[4-(4-nitrophenyl)piperazin-1-yl]-3-phenoxypropan-2-ol
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50385692
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

357.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

5333-25-5
Record name 1-[4-(4-nitrophenyl)piperazin-1-yl]-3-phenoxypropan-2-ol
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50385692
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.